Cas no 2411296-06-3 (N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide)

N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide is a fluorinated benzoxazole derivative with potential applications in medicinal chemistry and material science. The incorporation of a fluoro substituent enhances its electronic properties and metabolic stability, making it a valuable intermediate for drug discovery. The acrylamide moiety offers reactivity for further functionalization, enabling conjugation or polymerization. This compound exhibits structural versatility, suitable for designing kinase inhibitors or bioactive probes due to its heterocyclic core. Its well-defined synthetic pathway ensures reproducibility, while the fluorine atom improves lipophilicity and binding affinity in target interactions. Researchers may explore its utility in developing novel therapeutics or advanced polymeric materials.
N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide structure
2411296-06-3 structure
Product Name:N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide
CAS No:2411296-06-3
MF:C11H9FN2O2
MW:220.199765920639
CID:5986093
PubChem ID:146106111
Update Time:2025-05-25

N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide
    • EN300-26595755
    • Z3024770903
    • 2411296-06-3
    • N-[(5-Fluoro-1,2-benzoxazol-3-yl)methyl]prop-2-enamide
    • Inchi: 1S/C11H9FN2O2/c1-2-11(15)13-6-9-8-5-7(12)3-4-10(8)16-14-9/h2-5H,1,6H2,(H,13,15)
    • InChI Key: UMNVBTYMLHKFCN-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(CNC(C=C)=O)=NO2

Computed Properties

  • Exact Mass: 220.06480570g/mol
  • Monoisotopic Mass: 220.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.1Ų

N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26595755-0.05g
N-[(5-fluoro-1,2-benzoxazol-3-yl)methyl]prop-2-enamide
2411296-06-3 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide

Comprehensive Overview of N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide (CAS No. 2411296-06-3): Properties, Applications, and Research Insights

The compound N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide (CAS No. 2411296-06-3) is a fluorinated benzoxazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoxazole core and a prop-2-enamide side chain, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. The presence of the fluoro substituent enhances its bioavailability and binding affinity, making it a promising candidate for further development.

In recent years, the demand for fluorinated organic compounds like N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide has surged due to their stability and efficacy in biological systems. This compound aligns with the growing trend of precision medicine and targeted therapy, addressing common search queries such as "fluorinated compounds in drug design" and "benzoxazole derivatives applications." Its synthesis involves advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions, which are frequently discussed in academic forums and patent literature.

From an industrial perspective, CAS No. 2411296-06-3 is also being investigated for its potential in agrochemical formulations. The benzoxazole scaffold is known for its pesticidal and herbicidal properties, and the addition of the fluoro group could improve its environmental persistence and target specificity. This aligns with the global push for sustainable agriculture, a hot topic among researchers and policymakers. Users often search for "eco-friendly agrochemicals" or "fluorinated pesticides," making this compound highly relevant in current discussions.

The pharmacological profile of N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide is another area of intense study. Preliminary data suggest its interaction with kinase enzymes, which are critical in cancer and autoimmune disease pathways. This has led to increased interest in its potential as a small-molecule inhibitor, a term frequently searched in conjunction with "kinase inhibitors" and "drug development." Its low toxicity and high selectivity further enhance its appeal, addressing concerns about side effects in therapeutic applications.

In the realm of material science, this compound's photophysical properties are under exploration. The benzoxazole moiety is known for its fluorescence, making it a candidate for optical materials and sensors. Searches like "fluorescent benzoxazole derivatives" or "organic sensors for heavy metals" highlight its cross-disciplinary relevance. Such applications are particularly valuable in environmental monitoring and diagnostic technologies.

To summarize, N-(5-fluoro-1,2-benzoxazol-3-yl)methylprop-2-enamide (CAS No. 2411296-06-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the fluoro group and benzoxazole core, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.

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